Cas no 51961-06-9 (2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1))

2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1) structure
51961-06-9 structure
Product Name:2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1)
CAS No:51961-06-9
MF:C7H14ClNO2
MW:179.644561290741
CID:378412
PubChem ID:3016712
Update Time:2025-04-19

2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-(dimethylamino)ethyl ester, hydrochloride (1:1)
    • 2-(dimethylamino)ethyl acrylate hydrochloride
    • 2-(dimethylamino)ethyl prop-2-enoate,hydrochloride
    • 2-(Dimethylamino)ethyl acrylate HCl
    • SCHEMBL130714
    • DTXSID30966286
    • NS00090125
    • 2-(Dimethylamino)ethyl prop-2-enoate--hydrogen chloride (1/1)
    • 51961-06-9
    • EINECS 257-561-1
    • Inchi: 1S/C7H13NO2.ClH/c1-4-7(9)10-6-5-8(2)3;/h4H,1,5-6H2,2-3H3;1H
    • InChI Key: SSZXAJUPVKMUJH-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C=C)=O)CCN(C)C

Computed Properties

  • Exact Mass: 179.07142
  • Monoisotopic Mass: 179.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

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